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Compound of Interest

Compound Name: CHALK

CAS No.: 13397-25-6

Cat. No.: B1172578

Get Quote

The porosity and permeability of chalk reservoirs are highly variable, influenced by factors

such as depositional texture, mineralogy, burial depth, and diagenetic history.[3][4] The

following tables summarize typical quantitative data for prominent chalk formations.

Table 1: Petrophysical Properties of North Sea Chalk Reservoirs
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Formation/Field Porosity (%)
Matrix Permeability
(mD)

Notes

Ekofisk Formation

Ekofisk Field 30 - 48 1 - 5

The reservoir is

naturally fractured,

leading to a higher

effective permeability

(10 - 100 mD).[5]

Kraka Field 20 - 35 < 1

Natural fracturing

increases the effective

permeability to 8 - 10

mD.[6]

Impure Chalk (>7%

quartz, >4% clay)
21 - 35 0.07 - 0.5

Porosity and

permeability decrease

with increasing quartz

content.[3]

Clean Chalk (<7%

quartz, <4% clay)
37 - >41 1.5 - 3.5

Properties are

primarily controlled by

compaction and

cementation.[3]

Tor Formation

General 35 - 45 1 - 3

Considered the best

chalk reservoir in the

North Sea due to its

purity.[1]

Varies with

Diagenesis
High Porosity (>30%) Can be low (<10 mD)

Favorable reservoir

characteristics are

often preserved by

early hydrocarbon

charge which inhibits

chemical compaction.
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Valhall Field up to 50 -

Anomalously high

porosity is preserved

at depths of 2500m.[1]

Table 2: Petrophysical Properties of other Chalk Formations

Formation/Location Porosity (%)
Matrix Permeability
(mD)

Notes

Niobrara Formation,

USA
< 10 Very Low

Originally high

porosity has been

significantly reduced

by compaction during

deep burial.[7]

English Chalk Aquifer up to 46 0.1 - 10

A dual-porosity

system where matrix

permeability is low,

but fractures increase

the bulk permeability

significantly (100 -

1000 mD).[8]

Experimental Protocols
Accurate characterization of chalk's petrophysical properties is essential for reservoir modeling

and management. The following sections detail the standard experimental protocols for core

analysis.

Mercury Injection Porosimetry (MIP)
MIP is used to determine the pore throat size distribution, bulk density, and porosity of a

sample. The technique involves injecting mercury into an evacuated sample under

incrementally increasing pressure.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://2dgf.dk/xpdf/bull30-03-04-119-137.pdf
https://www.benchchem.com/product/b1172578/docs?utm_src=pdf-body#data-presentation-quantitative-petrophysical-properties
https://coloradogeologicalsurvey.org/wp-content/uploads/woocommerce_uploads/RT-v13n01.pdf
https://sp.lyellcollection.org/content/specpubgsl/34/1/141.full.pdf
https://www.benchchem.com/product/b1172578/docs?utm_src=pdf-body#data-presentation-quantitative-petrophysical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation:

A small, representative piece of the chalk core is carefully cut.

The sample is cleaned to remove any drilling fluids or hydrocarbons, typically using

solvents in a Soxhlet extractor.

The sample is then dried in a vacuum oven at a controlled temperature to remove all pore

fluids without altering the rock fabric.

The dry weight of the sample is accurately measured.

Evacuation and Filling:

The prepared sample is placed in a sample holder called a penetrometer.

The penetrometer is installed in the porosimeter, and the system is evacuated to a low

pressure (e.g., <50 microns of mercury) to remove air from the pore spaces.

High-purity mercury is then introduced into the penetrometer, surrounding the sample.

Intrusion Analysis:

Pressure is applied to the mercury in a stepwise or continuous manner. At low pressures,

mercury fills the larger pores.

As pressure increases, mercury is forced into progressively smaller pore throats. The

volume of mercury intruded at each pressure step is recorded by a capacitance system

that measures the change in the mercury level in the penetrometer's capillary stem.

The analysis continues until the maximum pressure (up to 60,000 psi) is reached, which

allows for the measurement of very small pore throats (down to the nanometer range).

Data Analysis:

The Washburn equation is used to relate the applied pressure to a corresponding pore

throat diameter.
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The output data includes the cumulative and incremental pore volume versus pore

diameter, from which porosity, average pore diameter, and pore size distribution are

derived.

For compressible samples like high-porosity chalk, corrections for mercury and sample

compressibility may be required to obtain accurate porosity values.[5][6]

Gas Permeametry
Gas permeametry measures the ability of a porous medium to transmit fluids. It is a critical

measurement for assessing reservoir producibility.

Methodology:

Sample Preparation:

A cylindrical core plug (typically 1-1.5 inches in diameter) is drilled from the whole core.

The ends of the plug are trimmed to be flat and parallel.

The sample is cleaned and dried using the same procedure as for MIP to ensure a single

fluid phase (gas) is present in the pores.

The length and diameter of the core plug are precisely measured.

Core Loading:

The dried core plug is placed in a core holder.

A confining pressure is applied to the outside of the core plug (usually via a rubber sleeve)

to simulate reservoir stress conditions and prevent gas from bypassing the core.

Flow Measurement:

A non-reactive gas, such as nitrogen or helium, is flowed through the core plug at a

constant pressure.
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The upstream and downstream pressures are monitored, and the volumetric flow rate of

the gas is measured using a mass flowmeter.

Measurements are taken at several different mean pore pressures.

Data Analysis:

The permeability to gas is calculated using Darcy's law, corrected for gas compressibility.

For low-permeability rocks like chalk, the Klinkenberg effect (gas slippage) can cause the

measured gas permeability to be higher than the true liquid permeability.

To correct for this, permeability measurements are made at different pressures and plotted

against the reciprocal of the mean pressure. The y-intercept of this plot gives the

equivalent liquid permeability (Klinkenberg-corrected permeability).

Petrographic Analysis
Petrographic analysis involves the microscopic examination of the rock fabric to understand its

composition, texture, and pore structure.

Methodology:

Thin Section Preparation:

A thin slab of the chalk sample is cut and impregnated with a colored epoxy resin (often

blue) to highlight the pore space.

The slab is glued to a glass slide and ground down to a thickness of 30 micrometers,

which makes it transparent to light.

Optical Microscopy:

The thin section is examined using a polarized light microscope.

This allows for the identification of the constituent grains (e.g., coccoliths, foraminifera),

cements, and mineralogy.
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The types of porosity (e.g., interparticle, intraparticle, microfracture) can be observed and

quantified through point counting.

Scanning Electron Microscopy (SEM):

For higher magnification and detailed textural analysis, a small, fresh surface of the chalk
sample is coated with a conductive material (e.g., gold or carbon).

The sample is placed in the SEM, which scans it with a focused beam of electrons.

The interactions of the electrons with the sample produce signals that are used to create

images of the surface topography and composition.

SEM is particularly useful for visualizing the fine pore structure of chalk, the morphology

of clay minerals, and the nature of diagenetic cements.

Mandatory Visualizations
The following diagrams illustrate the key processes and workflows related to the porosity and

permeability of chalk reservoirs.

Diagenetic Pathways in Chalk Reservoirs

Depositional Stage Shallow Burial (Mechanical Compaction) Deep Burial (Chemical Compaction)
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Pressure Solution
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(Pore Occlusion)
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Hydrocarbon Emplacement
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Click to download full resolution via product page

Caption: Diagenetic pathways affecting chalk reservoir quality.

Experimental Workflow for Chalk Core Characterization
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Caption: Typical workflow for chalk core sample analysis.
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Factors Controlling Chalk Reservoir Quality
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Caption: Logical relationships governing chalk reservoir properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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